Cas no 26896-18-4 (Isononanoic acid)

Isononanoic acid structure
Isononanoic acid structure
Product name:Isononanoic acid
CAS No:26896-18-4
MF:C9H18O2
MW:158.2380
MDL:MFCD00055380
CID:53033
PubChem ID:33635

Isononanoic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Methyloctanoic acid
    • Isononanoic acid
    • 7-methylcaprylic acid
    • I-NONANOICACID
    • Isononansaure
    • Methyloctanoicacid
    • Octanoic acid, 7-methyl-
    • 7-methyl-octanoic acid
    • 7-methyl caprylic acid
    • M3MIU88L6U
    • tert-Nonanoic acid
    • isononanic acid
    • iso-nonanoic acid
    • 7-Methyloctansaeure
    • 7-Methyl-octansaeure
    • XZOYHFBNQHPJRQ-UHFFFAOYSA-N
    • LMFA01020003
    • NE48204
    • U877
    • FT
    • FT-0655830
    • 693-19-6
    • A836428
    • AKOS006272652
    • isopelargonic acid
    • UNII-M3MIU88L6U
    • AS-56712
    • FT-0621464
    • SCHEMBL254102
    • 26896-18-4
    • D93038
    • Z1198149402
    • DTXSID10883129
    • NS00085343
    • Isononanoicacid
    • CHEBI:37108
    • CS-0265355
    • EN300-97984
    • 7-Methyloctanoicacid
    • Q27117040
    • 7-Methylcaprylate
    • isononanoate
    • DB-254968
    • 7-methyl-octanoate
    • 7-Methyl caprylate
    • isopelargonate
    • DTXSID2027915
    • DTXCID807915
    • isononanate
    • DB-359918
    • MDL: MFCD00055380
    • Inchi: 1S/C9H18O2/c1-8(2)6-4-3-5-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
    • InChI Key: XZOYHFBNQHPJRQ-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 158.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Transparent colorless liquid
  • Density: 0.919
  • Boiling Point: 253.4 °C at 760 mmHg
  • Flash Point: 253.4 °C at 760 mmHg
  • Refractive Index: 1.439
  • PSA: 37.30000
  • LogP: 2.67750

Isononanoic acid Security Information

Isononanoic acid Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2942000000

Isononanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D760697-5g
Isononanoic acid
26896-18-4 95%
5g
$505 2024-06-07
Aaron
AR0038FL-1g
Isononanoic acid
26896-18-4 95%
1g
$208.00 2025-01-21
Chemenu
CM589561-5g
7-methyloctanoic acid
26896-18-4 95%+
5g
$260 2024-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I908814-5g
Isononanoicacid
26896-18-4 95%
5g
3,480.00 2021-05-17
A2B Chem LLC
AB49797-1g
Isononanoic acid
26896-18-4 95%
1g
$124.00 2024-04-20
eNovation Chemicals LLC
D760697-250mg
Isononanoic acid
26896-18-4 95%
250mg
$125 2025-02-19
Chemenu
CM589561-1g
7-methyloctanoic acid
26896-18-4 95%+
1g
$203 2024-07-28
Aaron
AR0038FL-5g
Isononanoic acid
26896-18-4 95%
5g
$608.00 2025-01-21
eNovation Chemicals LLC
D760697-1g
Isononanoic acid
26896-18-4 95%
1g
$190 2024-06-07
1PlusChem
1P003879-1g
Isononanoic acid
26896-18-4 95%
1g
$145.00 2024-05-08

Isononanoic acid Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:26896-18-4)
Order Number:SFD166
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):

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